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Compound of Interest

Compound Name: Atabecestat

Cat. No.: B605660

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive overview of the reasons behind the
discontinuation of the Atabecestat clinical trials. The information is presented in a question-
and-answer format to directly address potential queries from researchers and professionals in
the field of drug development.

Frequently Asked Questions (FAQS)
Q1: What was the primary reason for the discontinuation of the Atabecestat clinical trials?

The clinical development of Atabecestat, a BACEL1 inhibitor for the treatment of Alzheimer's
disease, was halted due to safety concerns, specifically dose-related elevations of liver
enzymes (hepatotoxicity).[1][2][3][4] After a thorough evaluation of the available liver safety
data, the sponsor, Janssen, concluded that the benefit-risk ratio was no longer favorable for the
continued development of Atabecestat.[3][4]

Q2: Which specific clinical trials for Atabecestat were discontinued?
Janssen halted the following key clinical trials in May 2018:

e EARLY (NCT02569398): A large Phase 2b/3 study in participants with late-onset, preclinical
(asymptomatic) Alzheimer's disease.[1][3]

e ALZ2004 (NCT02406027): A Phase 2 long-term safety and tolerability extension study.[1][5]
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e ALZ2002 (NCT02260674): A Phase 2 parent study to the ALZ2004 extension.[5]
Q3: Were there any other safety concerns associated with Atabecestat?

Yes, in addition to hepatotoxicity, the EARLY trial data revealed a dose-related worsening of
cognitive function in participants receiving Atabecestat compared to placebo.[2][6]
Neuropsychiatric adverse events were also observed more frequently in the Atabecestat
groups.[6] However, the primary reason for trial discontinuation remained the liver safety

issues.

Troubleshooting Guide for Experimental Queries

This guide addresses specific issues researchers might encounter when reviewing the
Atabecestat clinical trial data.
Issue 1: Understanding the criteria for identifying liver toxicity in the trials.

Troubleshooting Steps:

» Review the implemented safety monitoring protocol: Following the observation of elevated
liver enzymes, a more rigorous monitoring plan was put in place. This included more
frequent blood chemistry tests.

* Note the specific thresholds for action: The protocol established clear rules for treatment
modification or discontinuation based on the levels of Alanine Aminotransferase (ALT) and
Aspartate Aminotransferase (AST) in relation to the Upper Limit of Normal (ULN), as well as
total bilirubin and the International Normalized Ratio (INR).

o Consult the detailed discontinuation criteria: Treatment was to be stopped if a participant met
specific criteria, such as ALT or AST levels exceeding 8 times the ULN, or a combination of
lower elevations with other clinical signs of liver injury.

Issue 2: Accessing quantitative data on the incidence of liver enzyme elevations.
Troubleshooting Steps:

o Refer to the summary tables below: We have compiled the available quantitative data on
liver enzyme elevations from the key clinical trials to facilitate comparison.
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e Analyze the data by treatment arm: The tables clearly delineate the number and percentage
of participants with elevated liver enzymes in the placebo and different Atabecestat dosage
groups.

» Note the dose-dependent nature of the adverse event: The data indicates a higher incidence
of liver enzyme elevations with higher doses of Atabecestat.

Data Presentation
Table 1: Participant Demographics and Disposition in

the EARLY Trial (NCT02569398)

o Placebo Atabecestat 5 Atabecestat 25
Characteristic Total (N=557)
(n=185) mg (n=189) mg (n=183)
Randomized
N 185 189 183 557
Participants
Discontinued due
» More frequent More frequent B
to Adverse Not specified Not specified
than placebo than placebo
Events (%)
Discontinued due
to Increased - More frequent More frequent -
_ Not specified Not specified
Liver Enzymes than placebo than placebo

(%)

Source: Findings of Efficacy, Safety, and Biomarker Outcomes of Atabecestat in Preclinical
Alzheimer Disease: A Truncated Randomized Phase 2b/3 Clinical Trial[2]

Table 2: Incidence of Elevated Liver Enzymes in
Atabecestat Clinical Trials
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Number of

o Total
Participants o .
o . Treatment . Participants in
Clinical Trial with Elevated Percentage
Group . Treatment
Liver Enzymes
Group
(>3x ULN)
Atabecestat (5
EARLY
mg & 25 mg 40 371 10.8%
(NCT02569398) _
combined)
Placebo 1 Not specified -
ALZ2002/ALZ20
04 -
Atabecestat 12 Not specified -
(NCT02260674/
NCT02406027)

Source: Genome-wide association study of abnormal elevation of ALT in patients exposed to
atabecestat & Long-term safety and tolerability of atabecestat (JNJ-54861911), an oral
BACEZ1 inhibitor, in early Alzheimer's disease spectrum patients[1][7]

Experimental Protocols

Protocol for Monitoring and Management of Potential
Drug-Induced Liver Injury

Following the initial observation of elevated liver enzymes, a more stringent safety monitoring
protocol was implemented in the Atabecestat trials. The key components of this protocol were:

1. Increased Frequency of Monitoring:

» Routine blood chemistry tests, including ALT and AST, were performed more frequently for all
participants.

2. Thresholds for Action:

 Investigation Trigger: An increase in ALT or AST to >3x ULN prompted closer monitoring and
investigation for other potential causes of liver injury.
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o Treatment Discontinuation Criteria: The study drug was to be discontinued if any of the
following were observed:

o ALT or AST >8x ULN.
o ALT or AST >5x ULN for more than 2 weeks.
o ALT or AST >3x ULN AND Total Bilirubin >2x ULN or INR >1.5.

o ALT or AST >3x ULN accompanied by clinical symptoms such as fatigue, nausea,
vomiting, right upper quadrant pain or tenderness, fever, rash, and/or eosinophilia (>5%).

3. Follow-up:

» Participants who discontinued the treatment due to liver enzyme elevations were followed up
to monitor the resolution of the abnormalities.

Mandatory Visualizations
Atabecestat Mechanism of Action: BACE1 Inhibition

Atabecestat Intervention Amyloid Precursor Protein (APP) Processing

Inhibits B-secretase (BACE1) cleavage

Atabecestat BACEL1 Enzyme APP SAPPB -secretase cleavage

Amyloid-B (AB) Peptides Amyloid Plaques

Click to download full resolution via product page

Caption: Atabecestat inhibits the BACE1 enzyme, a key step in the production of Amyloid-3
peptides.

Atabecestat Clinical Trial Workflow and Discontinuation
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Caption: Workflow of Atabecestat trials from enrollment to discontinuation due to safety
concerns.

Logical Relationship: Reasons for Atabecestat Trial
Discontinuation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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